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Compound of Interest

Compound Name: 2,3-Hexadiene

Cat. No.: B15497121 Get Quote

Disclaimer: This document provides a summary of available health and safety information for

2,3-Hexadiene (CAS No. 592-49-4). It is intended for use by qualified professionals in research

and development. It is important to note that comprehensive toxicological data specifically for

2,3-Hexadiene is limited. Much of the information presented is based on data for other

hexadiene isomers and should be interpreted with caution. Always consult a comprehensive

and current Safety Data Sheet (SDS) before handling this chemical.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 2,3-Hexadiene. These

properties are essential for understanding its behavior and potential hazards in a laboratory

setting.
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Property Value Unit Source

Molecular Formula C6H10 - [1]

Molecular Weight 82.14 g/mol [2]

CAS Number 592-49-4 - [1]

Boiling Point 68 (at 760 mmHg) °C [3][4]

341.15 K [1][2]

Melting Point -94.9 (estimate) °C [4]

158.81 K [2]

Density 0.675 - 0.685 g/cm³ [3][4]

Refractive Index 1.3920 - 1.413 - [3][4]

Vapor Pressure
154.1 ± 0.0

(Predicted)
mmHg at 25°C [3]

LogP (Octanol/Water

Partition Coefficient)
3.03 (Predicted) - [3]

Ionization Energy 8.76 ± 0.05 eV [2][5]

Hazard Identification and Classification
While a specific, comprehensive hazard profile for 2,3-Hexadiene is not readily available,

based on information for other hexadiene isomers, it should be considered a hazardous

substance. The primary hazards are flammability and potential for irritation.[6]

GHS Hazard Statements (Inferred from Isomers):

H225: Highly flammable liquid and vapor.[7][8]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]
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Toxicology and Health Effects
Detailed toxicological studies specifically on 2,3-Hexadiene are not widely available in the

public domain. The following information is based on general toxicological principles and data

from related hexadiene compounds.

Acute Toxicity: Not classified as acutely toxic based on data for 1,3-Hexadiene.[8] However,

inhalation of high vapor concentrations may lead to symptoms like headache, dizziness,

tiredness, nausea, and vomiting.[9]

Skin Corrosion/Irritation: Expected to cause skin irritation.[8]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[8]

Respiratory or Skin Sensitization: Data not available.

Germ Cell Mutagenicity: Not classified as a germ cell mutagen based on data for 1,3-

Hexadiene.[8]

Carcinogenicity: Not classified as a carcinogen based on data for 1,3-Hexadiene.[8]

Reproductive Toxicity: Not classified as a reproductive toxicant based on data for 1,3-

Hexadiene.[8]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[8]

Specific Target Organ Toxicity (Repeated Exposure): Data not available.

Aspiration Hazard: Data not available.

Experimental Protocols
Specific experimental protocols for the safety evaluation of 2,3-Hexadiene were not found in

the reviewed literature. However, standardized methodologies are used to assess the health

and safety of chemicals. These include:

Acute Toxicity Testing: Typically involves administering a single dose of the substance to

laboratory animals to determine the median lethal dose (LD50) or to observe for signs of
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toxicity.[10]

Skin Irritation/Corrosion Testing: Often utilizes in vitro methods with reconstructed human

epidermis models to assess the potential for a chemical to cause skin irritation or corrosion.

[5]

Eye Irritation/Corrosion Testing: Can be conducted using in vitro models to evaluate the

potential for a substance to cause damage to the eyes.

A general workflow for assessing chemical hazards is depicted below.
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General Chemical Hazard Assessment Workflow

Data Collection

In Vitro Testing

In Vivo Testing (if necessary)

Hazard Characterization & Risk Assessment

Literature Search
(Physicochemical, Toxicological Data)

Hazard Identification

In Silico Prediction
(e.g., QSAR)

Cytotoxicity Assays

Acute Toxicity Studies

Provides dose-range finding

Skin Irritation/Corrosion
(Reconstructed Human Epidermis) Eye Irritation/CorrosionGenotoxicity Assays

Dose-Response Assessment

Repeated Dose Toxicity Studies Developmental & Reproductive
Toxicity Studies

Risk Characterization

Exposure Assessment
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First Aid Response for 2,3-Hexadiene Exposure

Immediate Actions

Specific First Aid

Exposure Occurs

Ensure Scene Safety
(Remove from source, ventilate)

Assess Victim's Condition
(Consciousness, Breathing)

Inhalation:
Move to fresh air.

Based on exposure type

Skin Contact:
Remove contaminated clothing,

rinse with water.

Based on exposure type

Eye Contact:
Rinse with water for 15 min.

Based on exposure type

Ingestion:
Rinse mouth, do NOT induce vomiting.

Based on exposure type

Seek Professional
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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